Cas no 1270486-68-4 (3-amino-3-(2-bromo-5-methoxyphenyl)propan-1-ol)

• Product Name: 3-amino-3-(2-bromo-5-methoxyphenyl)propan-1-ol
• CAS No: 1270486-68-4
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 5906636
• PubChem ID: 84710098
• Update Time: 2025-05-23

3-amino-3-(2-bromo-5-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-bromo-5-methoxyphenyl)propan-1-ol
• 1270486-68-4
• EN300-1914873

• Inchi： 1S/C10H14BrNO2/c1-14-7-2-3-9(11)8(6-7)10(12)4-5-13/h2-3,6,10,13H,4-5,12H2,1H3
• InChI Key： NIKHBTQCQLJGCW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(CCO)N)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-3-(2-bromo-5-methoxyphenyl)propan-1-ol

3-Amino-3-(2-Bromo-5-Methoxyphenyl)Propan-1-Ol: A Comprehensive Overview

3-Amino-3-(2-bromo-5-methoxyphenyl)propan-1-ol, also known by its CAS number 1270486-68-4, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a bromine atom, a methoxy group, and an amino alcohol moiety. The combination of these functional groups makes it highly versatile and valuable in various synthetic pathways and biological studies.

The molecular structure of 3-amino-3-(2-bromo-5-methoxyphenyl)propan-1-ol consists of a phenyl ring substituted with a bromine atom at the 2-position and a methoxy group at the 5-position. This substitution pattern imparts specific electronic and steric properties to the molecule, influencing its reactivity and solubility. The amino alcohol group attached to the phenyl ring further enhances its functional diversity, making it a key intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-amino-3-(2-bromo-5-methoxyphenyl)propan-1-ol exhibit significant inhibitory activity against certain enzymes involved in inflammatory pathways. These findings underscore its importance as a lead compound in pharmacological research.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of new catalysts for organic transformations. A 2022 report in Nature Communications detailed how this compound serves as an efficient ligand for palladium-catalyzed cross-coupling reactions, which are critical in synthesizing advanced materials for electronics and energy storage.

The synthesis of 3-amino-3-(2-bromo-5-methoxyphenyl)propan-1-ol typically involves multi-step processes that require precise control over reaction conditions. Common methods include nucleophilic aromatic substitution and alkylation reactions, often utilizing protecting groups to ensure selectivity. The optimization of these synthetic routes has been an active area of research, with recent advancements focusing on improving yield and reducing environmental impact.

In terms of physical properties, this compound exhibits moderate solubility in polar solvents such as water and ethanol, while being relatively insoluble in non-polar solvents like hexane. Its melting point is around 140°C, making it suitable for use in both liquid-phase reactions and solid-state synthesis techniques. The presence of multiple functional groups also allows for easy modification to tailor its properties for specific applications.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, enabling researchers to predict reactivity trends and optimize reaction conditions. For example, density functional theory (DFT) studies have revealed that the amino alcohol group plays a crucial role in stabilizing transition states during catalytic cycles.

In conclusion, 3-amino-3-(2-bromo-5-methoxyphenyl)propan-1-ol is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methods and computational modeling, positions it as an essential tool in modern chemical research. As ongoing studies continue to uncover new potential uses, this compound is poised to play an even greater role in shaping future innovations.